1-Deazariboflavin
1-Deazariboflavin
Brand Name:
Vulcanchem
CAS No.:
64183-66-0
VCID:
VC0042587
InChI:
InChI=1S/C18H21N3O6/c1-8-3-10-11(4-9(8)2)21(6-13(23)17(26)14(24)7-22)12-5-15(25)20-18(27)16(12)19-10/h3-5,13-14,17,22-24,26H,6-7H2,1-2H3,(H,20,25,27)
SMILES:
CC1=CC2=C(C=C1C)N(C3=CC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O
Molecular Formula:
C₁₈H₂₁N₃O₆
Molecular Weight:
375.4 g/mol
1-Deazariboflavin
CAS No.: 64183-66-0
Reference Standards
VCID: VC0042587
Molecular Formula: C₁₈H₂₁N₃O₆
Molecular Weight: 375.4 g/mol
| CAS No. | 64183-66-0 |
|---|---|
| Product Name | 1-Deazariboflavin |
| Molecular Formula | C₁₈H₂₁N₃O₆ |
| Molecular Weight | 375.4 g/mol |
| IUPAC Name | 7,8-dimethyl-5-(2,3,4,5-tetrahydroxypentyl)pyrido[4,3-b]quinoxaline-1,3-dione |
| Standard InChI | InChI=1S/C18H21N3O6/c1-8-3-10-11(4-9(8)2)21(6-13(23)17(26)14(24)7-22)12-5-15(25)20-18(27)16(12)19-10/h3-5,13-14,17,22-24,26H,6-7H2,1-2H3,(H,20,25,27) |
| Standard InChIKey | VVSMAKSRHMDDGV-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C=C1C)N(C3=CC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O |
| Canonical SMILES | CC1=CC2=C(C=C1C)N(C3=CC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O |
| Synonyms | 1-Deoxy-1-(2,3-dihydro-7,8-dimethyl-1,3-dioxopyrido[3,4-b]quinoxalin-5(1H)-yl)-D-_x000B_ribitol; Pyrido[3,4-b]quinoxaline D-ribitol Deriv.; 1-Carba-1-deazariboflavin; 1-deaza-riboflavin; |
| PubChem Compound | 194182 |
| Last Modified | Nov 11 2021 |
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